![molecular formula C10H8N2O3 B3044010 1-Methyl-8-nitroquinolin-2(1H)-one CAS No. 99361-44-1](/img/structure/B3044010.png)
1-Methyl-8-nitroquinolin-2(1H)-one
Overview
Description
1-Methyl-8-nitroquinolin-2(1H)-one, also known as MNQ, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. It is a quinoline derivative that has a nitro group and a methyl group attached to the quinoline ring. The compound has been found to possess several biochemical and physiological effects that make it a promising candidate for further research.
Scientific Research Applications
Antiparasitic Applications
1-Methyl-8-nitroquinolin-2(1H)-one derivatives have shown potential as antiparasitic agents. A study by Pedron et al. (2018) synthesized a series of derivatives that were evaluated against Leishmania infantum and Trypanosoma brucei brucei. The study found that certain derivatives, particularly those with a specific redox potential, displayed significant antileishmanial and antitrypanosomal activity with low cytotoxicity on human HepG2 cell line. This highlights the compound's potential in treating parasitic infections (Pedron et al., 2018).
Synthetic Applications
The compound and its derivatives have been a focus in synthetic chemistry. Rádl and Chan (1994) presented a versatile synthetic method for preparing 1-substituted 3-nitroquinolin-4(1H)-ones, demonstrating the compound's relevance in synthetic organic chemistry and its potential in creating various derivatives (Rádl & Chan, 1994).
Microwave-Assisted Synthesis
Glossop (2007) described an alternative, shorter method for synthesizing related compounds using microwave-assisted hydrolysis, indicating the ongoing exploration of more efficient synthesis techniques for these compounds (Glossop, 2007).
Corrosion Inhibition
Research by Rbaa et al. (2019) on 8-hydroxyquinoline derivatives, closely related to this compound, showed that these compounds could act as efficient corrosion inhibitors for mild steel in hydrochloric acid. This suggests potential industrial applications in protecting metals against corrosion (Rbaa et al., 2019).
properties
IUPAC Name |
1-methyl-8-nitroquinolin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-11-9(13)6-5-7-3-2-4-8(10(7)11)12(14)15/h2-6H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZPWKKBFNVYJPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC2=C1C(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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